Cas no 2167175-36-0 ((5-phenylpiperidin-2-yl)methanamine)

• Product Name: (5-phenylpiperidin-2-yl)methanamine
• CAS No: 2167175-36-0
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• CID: 6409924
• PubChem ID: 69019491
• Update Time: 2025-10-28

(5-phenylpiperidin-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (5-phenylpiperidin-2-yl)methanamine
• EN300-1477319
• 2167175-36-0
• SCHEMBL4371094

• Inchi： 1S/C12H18N2/c13-8-12-7-6-11(9-14-12)10-4-2-1-3-5-10/h1-5,11-12,14H,6-9,13H2
• InChI Key： QRULBOXYSKWCKA-UHFFFAOYSA-N
• SMILES： N1CC(C2C=CC=CC=2)CCC1CN

Computed Properties

• Exact Mass: 190.146998583g/mol
• Monoisotopic Mass: 190.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38Ų

Additional information on (5-phenylpiperidin-2-yl)methanamine

Chemical Profile of (5-phenylpiperidin-2-yl)methanamine (CAS No. 2167175-36-0)

(5-phenylpiperidin-2-yl)methanamine, identified by the CAS registry number 2167175-36-0, is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique chemical structure, which combines a piperidine ring substituted with a phenyl group at the 5-position and an aminoethyl group at the 2-position. The combination of these structural elements imparts distinctive chemical properties, making it a valuable intermediate in various synthetic processes.

The synthesis of (5-phenylpiperidin-2-yl)methanamine typically involves multi-step organic reactions, including nucleophilic substitutions, reductions, and coupling reactions. Recent advancements in catalytic methodologies have enabled more efficient and environmentally friendly syntheses of this compound. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the carbon-nitrogen bonds in this molecule, significantly improving yield and purity.

In terms of chemical properties, (5-phenylpiperidin-2-yl)methanamine exhibits moderate solubility in common organic solvents such as dichloromethane and ethyl acetate. Its pKa value is approximately 10.5, indicating its weak basicity. This property is particularly useful in drug design, where the ability to form stable salts with acidic functional groups is often desirable. Recent studies have also highlighted the compound's potential as a chiral ligand in asymmetric catalysis, owing to its rigid structure and ability to induce enantioselectivity in certain reactions.

The applications of (5-phenylpiperidin-2-yl)methanamine are vast and continually expanding. In the pharmaceutical industry, it serves as an intermediate in the synthesis of various bioactive molecules, including antiviral agents and anticancer drugs. For example, a study published in 2023 demonstrated its utility in constructing a novel class of HIV protease inhibitors with enhanced potency and reduced toxicity. Additionally, this compound has shown promise as a building block for advanced materials, such as polymer-based sensors and self-healing polymers.

From an environmental standpoint, researchers have investigated the biodegradation pathways of (5-phenylpiperidin-2-yl)methanamine. Results indicate that under aerobic conditions, the compound undergoes rapid microbial degradation, minimizing its environmental footprint. This finding is particularly relevant for industries seeking sustainable alternatives for chemical intermediates.

In conclusion, (5-phenylpiperidin-2-yl)methanamine (CAS No. 2167175-36-0) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure and favorable properties make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new uses and improved synthetic methods for this compound, its significance in modern chemistry is expected to grow further.